Cas no 71749-03-6 ((+)-trans-1,2-Cyclohexanedicarboxylic Anhydride)

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride is a chiral cyclic anhydride widely used in asymmetric synthesis and pharmaceutical applications. Its rigid cyclohexane backbone and stereospecific trans-configuration enhance selectivity in reactions such as Diels-Alder cycloadditions and ring-opening polymerizations. The (+)-enantiomer is particularly valuable for producing optically active intermediates in drug development. Its high purity and stability under anhydrous conditions make it suitable for fine chemical synthesis. The compound’s reactivity with nucleophiles enables efficient derivatization, while its low moisture sensitivity ensures consistent performance in demanding processes. These properties position it as a preferred reagent for chiral resolution and specialty polymer production.
(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride structure
71749-03-6 structure
Product Name:(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
CAS No:71749-03-6
MF:C8H10O3
MW:154.163202762604
MDL:MFCD00674194
CID:562377
PubChem ID:87566423
Update Time:2025-05-26

(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

    • trans-Hexahydroisobenzofuran-1,3-dione
    • (+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
    • (3aR,7aR)-hexahydro-1,3-Isobenzofurandione
    • 1,3-Isobenzofurandione,hexahydro-, (3aR,7aR)-
    • (3aR,7aR)-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione
    • trans-1,2-Cyclohexanedicarboxylic anhydride
    • (3aR,7aR)-hexahydroisobenzofuran-1,3-dione
    • MUTGBJKUEZFXGO-PHDIDXHHSA-N
    • (+/-)-trans-1,2-Cyclohexanedicarboxylic Anhydride
    • 1,3-Isobenzofurandione, hexahydro-, (3aR,7aR)-
    • 1,3-Isobenzofurandione, hexahydro-, (3aR,7aR)-rel-
    • 1,3-Isobenzofurandione, hexahydro-, trans-
    • trans-Cyclohexane-1,2-dicarboxylic anhydride
    • trans-Hexahydrophthalic anhydride
    • PubChe
    • SCHEMBL598374
    • 71749-03-6
    • (+)-(R,R)-1,2-Cyclohexanedicarboxylic anhydride
    • DTXSID60449118
    • CS-0155411
    • 14166-21-3
    • Hexahydro-2-benzofuran-1,3-dione, trans
    • A837311
    • AKOS015833100
    • AS-63623
    • (3aR,7aR)-octahydro-2-benzofuran-1,3-dione
    • MFCD00674194
    • Cyclohexanedicarboxylicanhydride; 98%
    • ( inverted exclamation markA)-trans-1,2-Cyclohexanedicarboxylic Anhydride
    • MFCD00064345
    • A807788
    • AKOS015900342
    • D89440
    • (3aR,7aR)-3a,4,5,6,7,7a-hexahydroisobenzofuran-1,3-dione
    • racemic trans-hexahydroisobenzofuran-1,3-dione
    • (3aR,7aR)-hexahydro-2-benzofuran-1,3-dione
    • rel-(3aR,7aR)-Hexahydroisobenzofuran-1,3-dione
    • T71260
    • DB-074467
    • MDL： MFCD00674194
    • Inchi： 1S/C8H10O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h5-6H,1-4H2/t5-,6-/m1/s1
    • InChI Key： MUTGBJKUEZFXGO-PHDIDXHHSA-N
    • SMILES： O1C([C@@H]2CCCC[C@H]2C1=O)=O

Computed Properties

  • Exact Mass: 154.06300
  • Monoisotopic Mass: 154.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Solids
  • Melting Point: 164.0 to 168.0 deg-C
  • Refractive Index: 85 ° (C=1, Dioxane)
  • PSA: 43.37000
  • LogP: 0.87620
  • Solubility: Not determined

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(CAS:71749-03-6)(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
Order Number:A1206824
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:45
Price ($):254.0
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Amadis Chemical Company Limited
(CAS:71749-03-6)(+)-trans-1,2-Cyclohexanedicarboxylic Anhydride
A1206824
Purity:99%
Quantity:1g
Price ($):254.0
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